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Compound of Interest

Compound Name:
3-Bromo-2-hydroxy-4-

methoxybenzaldehyde

Cat. No.: B8781944 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-2-hydroxy-4-methoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromo-2-hydroxy-4-methoxybenzaldehyde. The following procedures are based on

available data for structurally similar compounds and are intended to ensure the safe

management of this chemical in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Bromo-2-hydroxy-4-
methoxybenzaldehyde was not available. The information provided below is compiled from

the SDS of closely related isomers, including 3-Bromo-4-methoxybenzaldehyde, 3-Bromo-2-

hydroxybenzaldehyde, and 2-Bromo-3-hydroxy-4-methoxybenzaldehyde. It is imperative to

treat 3-Bromo-2-hydroxy-4-methoxybenzaldehyde with the same precautions as these

related compounds.

Hazard Identification and Classification
Based on data from similar compounds, 3-Bromo-2-hydroxy-4-methoxybenzaldehyde is

anticipated to possess the following hazards:
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Acute Oral Toxicity

Skin Corrosion/Irritation

Serious Eye Damage/Eye Irritation

Specific target organ toxicity — single exposure (Respiratory system)[1]

Signal Word: Warning[1]

Hazard Statements:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.[1]

Physical and Chemical Properties (Data from related
isomers)

Property Value Source Compound

Appearance Beige solid
3-Bromo-4-

methoxybenzaldehyde

Melting Point 51-54 °C
3-Bromo-4-

methoxybenzaldehyde

Flash Point > 110 °C / > 230 °F
3-Bromo-4-

methoxybenzaldehyde

Molecular Formula C₈H₇BrO₃
3-Bromo-2-hydroxy-4-

methoxybenzaldehyde

Molecular Weight 231.04 g/mol
3-Bromo-2-hydroxy-4-

methoxybenzaldehyde
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

Protection Type Recommended Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or Goggles

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[2]

Skin Protection Chemical-resistant gloves

Nitrile rubber is a suitable

option. Inspect gloves before

use.

Laboratory coat To be worn at all times.

Respiratory Protection Dust mask or respirator

Use a NIOSH-approved N95

(US) or equivalent respirator if

dust is generated.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a calibrated emergency eyewash station and safety shower are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.

Gather all necessary PPE and ensure it is in good condition.

Have spill control materials readily available.

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Avoid the formation of dust.[3][2] If the compound is a powder, handle it carefully.

Use dedicated spatulas and glassware.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/3-bromo-5-hydroxy-4-methoxybenzaldehyde-pd180727134448.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/478075
https://www.echemi.com/sds/3-bromo-2-hydroxybenzaldehyde-pd180727135284.html
https://www.echemi.com/sds/3-bromo-5-hydroxy-4-methoxybenzaldehyde-pd180727134448.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8781944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling.

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.

4. First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

occurs.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Disposal Plan
1. Spill Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust generation.
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Place the spilled material into a suitable, labeled container for chemical waste.

Clean the spill area with an appropriate solvent and then wash with soap and water.

2. Waste Disposal:

Dispose of unused material and contaminated items in a designated hazardous waste

container.

All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Safe Handling Workflow

Preparation

Wear Appropriate PPE

Ensure safety measures are in place

Chemical Handling in Fume Hood

Proceed with handling

Secure Storage

Store unused chemical

Waste Disposal

Dispose of waste

End of Process

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8781944?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8781944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-bromo-2-hydroxy-4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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